Cas no 817-88-9 (3,7-Nonadien-2-one,4,8-dimethyl-)

The English name of Citrus ketone is (E) & (z) -4,8-dimethyl-3,7-nonadien-2-one, and the CAS number is 817-88-9. It is a chemical intermediate< Br>

3,7-Nonadien-2-one,4,8-dimethyl- structure

817-88-9 structure

Product Name:3,7-Nonadien-2-one,4,8-dimethyl-

CAS No:817-88-9

Molecular Formula:C₁₁H₁₈O

Molecular Weight:166.26000

CID:707043

PubChem ID:549663

3,7-Nonadien-2-one,4,8-dimethyl- Properties

Names and Identifiers

- 3,7-Nonadien-2-one,4,8-dimethyl-
- (E)&(Z)-4,8-DIMETHYL-3,7-NONADIEN-2-ONE
- 3,7-Nonadien-2-one,4,8-diMethyl
- 4,8-dimethyl-3,7-nonadien-2-one
- 4,8-Dimethyl-nona-3,7-dien-2-on
- 4,8-dimethylnona-3,7-dien-2-one
- methyl-citral
- +Expand

Computed Properties

Exact Mass: 166.13600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 166.135765193g/mol
Heavy Atom Count: 12
Complexity: 205
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 17.1Å²

Experimental Properties

LogP: 3.26810
PSA: 17.07000
Boiling Point: 250.5 °C at 760 mmHg
Flash Point: 102.4 °C
FEMA: 3969 | (E) & (Z)-4,8-DIMETHYL-3,7-NONADIEN-2-ONE
Density: 0.856

3,7-Nonadien-2-one,4,8-dimethyl- Related Literature

1. Synthesis and photophysical properties of multimetallic gold/zinc complexes of (P,N,N,N,P) and (P,N,N) ligands†

Simon P. Walg,Anneken Grün,Merve Cayir Kücükdisli,Yu Sun,Werner R. Thiel,Markus Gerhards New J. Chem., 2022,46, 4062-4071
2. Size-dependent propagation of Au nanoclusters through few-layer graphene

Simon R. Plant,Lu Cao,Feng Yin,Zhi Wei Wang,Richard E. Palmer Nanoscale, 2014,6, 1258-1263
3. Electronic structure and excited state dynamics in a dicyanovinyl-substituted oligothiophene on Au(111)

Lea Bogner,Zechao Yang,Martina Corso,Roland Fitzner,Peter Bäuerle,Katharina J. Franke,José Ignacio Pascual,Petra Tegeder Phys. Chem. Chem. Phys., 2015,17, 27118-27126
4. Simple and rapid preparation of orange-yellow fluorescent gold nanoclusters using dl-homocysteine as a reducing/stabilizing reagent and their application in cancer cell imaging†

Shouming Xu,Hong Yang,Kang Zhao,Jianguo Li,Liyun Mei,Yun Xie,Anping Deng RSC Adv., 2015,5, 11343-11348
5. Large negatively charged organic host molecules as inhibitors of endonuclease enzymes†

Christophe Anjard,Moez Rhimi,Anthony W. Coleman Chem. Commun., 2014,50, 11404-11406
6. New single-molecule magnet based on Mn12 oxocarboxylate clusters with mixed carboxylate ligands, [Mn12O12(CN-o-C6H4CO2)12(CH3CO2)4(H2O)4]·8CH2Cl2: Synthesis, crystal and electronic structure, magnetic properties†

L. A. Kushch,V. D. Sasnovskaya,A. I. Dmitriev,E. B. Yagubskii,O. V. Koplak,L. V. Zorina,D. W. Boukhvalov Dalton Trans., 2012,41, 13747-13754
7. Highly enantioselective organocatalytic Strecker reaction of cyclic N-acyl trifluoromethylketimines: synthesis of anti-HIV drug DPC 083†

Fa-Guang Zhang,Xiao-Yan Zhu,Shen Li,Jing Nie Chem. Commun., 2012,48, 11552-11554
8. Crystallographic dependence of internal bias in domain engineered Mn-doped relaxor-PbTiO3 single crystals

Shujun Zhang,Qiang Li,Qingfeng Yan,Yiling Zhang,Troy Ansell,Jun Luo,Thomas R. Shrout J. Mater. Chem. C, 2016,4, 4568-4576
9. Charge-transfer complexes from decamethylferrocene and 1,4-quinone derivatives: neutral–ionic phase diagrams for metallocene complexes†

Yusuke Funasako,Hiroko Azumi Dalton Trans., 2011,40, 9221-9228
10. Notes

Analyst, 1952,77, 46-51

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